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CAS No.: 71617-17-9
Cat. No.: B12650064
Get Quote
. J

Executive Summary & Application Context

1,1-Bis(allyloxy)octane is a fatty acetal derived from the condensation of octanal and allyl
alcohol. In drug development and fragrance chemistry, it serves two primary roles: as a stable
"masked" form of octanal (protecting group strategy) and as a functional monomer for
polymerization via the pendant allyl groups.

This guide provides a definitive characterization framework for this molecule. Unlike simple
aliphatic acetals, the presence of the allylic moiety introduces second-order coupling effects
and distinct chemical shifts that allow for precise purity assessment. This document compares
the spectral performance of 1,1-Bis(allyloxy)octane against its precursors and common
analogues, providing a self-validating protocol for structural confirmation.

Structural Analysis & Expected Connectivity

Before analyzing the spectrum, we must map the magnetic environment of the protons. The
molecule consists of an octyl backbone anchored to a geminal diether (acetal) core, flanked by
two allyl systems.
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Molecular Formula:

Symmetry: The molecule possesses a plane of symmetry (on the NMR time scale), making the
two allyl groups chemically equivalent.

The "Diagnostic Trio"

To confirm formation, researchers must track three specific signal zones:
e The Acetal Methine (
): The single proton at the acetal center.
e The Allylic System (
): The characteristic pattern of the allyl ether.
e The Octyl Chain (

to

): The aliphatic tail.
1H NMR Characterization Data
The following data represents the characteristic chemical shifts (

) expected in

at 300-500 MHz.

Table 1: Spectral Assignment for 1,1-Bis(allyloxy)octane
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Coupling (
Assignment Proton Type (ppm) Multiplicity Integration
Hz)
Acetal
A Methine ( 445-465  Triplet (t) 1H
)
Internal Vinyl Trans
B ( 5.80-6.00  Multiplet (ddt) 2H _
, Cis
)
Terminal Vinyl
C (Trans) ( 520-535  ddt(Distinct)  2H
)
Terminal Vinyl
D (Cis) ( 510-520  ddt (Distinct)  2H
)
Allylic
Doublet/Multi
E Methylene (395 _410 4H
plet
)
-Methylene ( )
F 1.55-1.65 Multiplet 2H -
)
Bulk
G Methylene 1.20-1.40 Broad Signal 10H -
Chain
Terminal
H Methyl ( 085-090  Triplet 3H
)
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Analyst Note: The most critical confirmation of purity is the integration ratio between the Acetal
Methine (A) and the Allylic Methylene (E). A pure product must show a 1:4 ratio. Deviations here

indicate mono-allylation or residual alcohol.

Comparative Analysis: Performance vs. Alternatives

In synthesis and quality control, distinguishing the product from its precursors is vital. The
following comparison highlights the "Performance” of the NMR signals—specifically, how
distinct the product signals are compared to impurities.

Comparison 1: Product vs. Octanal (Precursor)

e The Octanal Signal: Octanal possesses a highly deshielded aldehyde proton at
9.76 ppm (triplet).

e The Transformation: Upon conversion to 1,1-Bis(allyloxy)octane, this peak at 9.76 ppm
must completely disappear.

o Performance Metric: The appearance of the triplet at 4.5 ppm (Acetal methine) coupled with
the total loss of the 9.76 ppm signal is the primary metric for reaction completion (Conversion
> 98%).

Comparison 2: Product vs. Allyl Alcohol (Precursor)
e The Alcohol Shift: Pure allyl alcohol has a carbinol proton (

) at
4.15 ppm.

o The Ether Shift: In the product, this signal shifts slightly upfield to

4.00 ppm due to the ether formation.
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« Differentiation: This overlap can be tricky. However, allyl alcohol has a broad exchangeable

proton (variable
1.5 - 3.0 ppm) which is absent in the dry product.

e Resolution: The product's acetal methine (4.5 ppm) is a unique diagnostic handle that allyl
alcohol lacks entirely.

Comparison 3: Product vs. 1,1-Dimethoxyoctane
(Analogue)

 Why Compare? Dimethyl acetals are the most common alternative protecting group.
o Spectral Difference: 1,1-Dimethoxyoctane shows a sharp, intense singlet at

3.3 ppm (
).

e Advantage: The allyloxy analogue removes this singlet and replaces it with the complex
allylic region (5.0 - 6.0 ppm). This is advantageous in complex mixtures where the 3.0-4.0
ppm region is crowded by other aliphatic ether or alcohol signals. The vinyl protons provide a
"clean window" for quantification in the 5.0-6.0 ppm range.

Experimental Protocol: Synthesis & Verification

To generate the sample for this characterization, the following self-validating protocol is
recommended. This method ensures minimal hydrolysis during workup, preserving the acetal
integrity for NMR.

Step-by-Step Methodology

» Reagents: Combine Octanal (1.0 eq), Allyl Alcohol (2.5 eq), and p-Toluenesulfonic acid (p-
TSA, 0.01 eq) in cyclohexane.

o Dean-Stark Trap: Reflux the mixture using a Dean-Stark apparatus to remove water
azeotropically. Critical: The reaction is equilibrium-driven; water removal is essential.
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» Quench: Once the theoretical water volume is collected, cool to RT and quench with solid

(0.1 eq). Do not use aqueous base yet.

« Filtration: Filter off the solids.
o Concentration: Remove excess allyl alcohol and solvent under reduced pressure (Rotovap).
* NMR Prep: Dissolve 10 mg of the oil in 0.7 mL

(neutralized with basic alumina to prevent acid-catalyzed hydrolysis in the tube).

Diagram: Characterization Logic Flow
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Figure 1: Decision logic for validating 1,1-Bis(allyloxy)octane synthesis via 1H NMR.
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Troubleshooting & Stability Notes

o Acetal Hydrolysis: Acetals are acid-labile. If your NMR solvent (

) is old, it may contain trace HCI, which will hydrolyze the product back to octanal inside the
NMR tube.

o Symptom:[1][2][3][4][5] A small aldehyde peak (9.76 ppm) appears and grows over time.
o Fix: Filter

through basic alumina or add a grain of

to the tube.

o Cis/Trans Isomerism: The terminal vinyl protons (5.1 - 5.3 ppm) often appear as a complex
overlapping region. Do not attempt to integrate them separately unless using a high-field
instrument (>500 MHz). Integrate the entire region (5.1 - 5.4 ppm) and calibrate to 4H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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